N-(2,1,3-benzothiadiazol-4-yl)-2-chloroacetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-chloroacetamide
• InChI: InChI=1S/C8H6ClN3OS/c9-4-7(13)10-5-2-1-3-6-8(5)12-14-11-6/h1-3H,4H2,(H,10,13)
• InChI Key: AATZDKLUXUTSRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)NC(=O)CCl
• Molecular Formula: C8H6ClN3OS
• DSSTOX Substance ID: DTXSID70360507
• Molecular Weight: 227.67 g/mol
• CAS No.: 175203-29-9

Description

N-(2,1,3-benzothiadiazol-4-yl)-2-chloroacetamide (NBDCA) is a small organic molecule that has been studied for its potential applications in a variety of scientific fields, including biomedical research, drug discovery, and natural product synthesis. NBDCA has been found to exhibit numerous biochemical and physiological effects and has been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis of Novel Organic Compounds

N-(2,1,3-benzothiadiazol-4-yl)-2-chloroacetamide serves as a crucial intermediate in the synthesis of diverse organic molecules, including fused thiazolo[3,2-a]pyrimidinones and other heterocyclic compounds. For instance, it has been used to generate doubly electrophilic building blocks, leading to ring-annulated thiazolo[3,2-a]pyrimidinone products through the elimination of by-products such as aniline or 2-aminobenzothiazole. These synthetic routes are significant for creating complex molecular structures with potential applications in medicinal chemistry and materials science (Janardhan et al., 2014).

Anticancer Activities

Research has also explored the anticancer properties of derivatives synthesized from this compound. Certain derivatives have been prepared and investigated for their anticancer activities, with some compounds showing notable efficacy against specific cancer cell lines. This highlights the potential of such compounds in the development of new anticancer agents (Tay et al., 2012).

Mechanism of Action

Target of Action

Similar compounds, such as 2-{[7-(5-n,n-ditolylaminothiophen-2-yl)-2,1,3-benzothiadiazol-4-yl]methylene}malononitrile (dtdctb), are known to be used as donor molecules in the development of organic electronics .

Mode of Action

It’s worth noting that similar compounds, like dtdctb, are used as donor molecules in organic electronics . These molecules typically interact with their targets by donating electrons, which can result in changes in the electrical properties of the target.

Biochemical Pathways

Similar compounds are known to play a role in the electron transport chain in organic electronics .

Result of Action

Similar compounds are known to influence the electrical properties of organic electronic devices .

Action Environment

It’s worth noting that environmental factors such as temperature, humidity, and light exposure can often influence the performance and stability of organic electronic devices .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the interest in benzothiadiazole derivatives, it could be a promising area of study.